Cas no 1708400-97-8 (4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde)

• Product Name: 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde
• CAS No: 1708400-97-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5210757
• Update Time: 2025-07-18

4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde
• Benzaldehyde, 4-[[3-(2,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methoxy]-3-methoxy-

• Inchi： 1S/C19H18N2O4/c1-12-4-6-15(13(2)8-12)19-20-18(25-21-19)11-24-16-7-5-14(10-22)9-17(16)23-3/h4-10H,11H2,1-3H3
• InChI Key： CLDVFOFKSMROSE-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2ON=C(C3=CC=C(C)C=C3C)N=2)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde

Recent Advances in the Study of 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde (CAS: 1708400-97-8)

The compound 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde (CAS: 1708400-97-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its unique structural features, including the [1,2,4]oxadiazole ring and the benzaldehyde moiety, make it a promising candidate for modulating various biological targets. Researchers have successfully synthesized this compound through multi-step organic reactions, optimizing yields and purity for further pharmacological evaluation.

In vitro studies have demonstrated that 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde exhibits notable activity against specific enzyme systems. Preliminary data suggest its potential as an inhibitor of key inflammatory mediators, with IC50 values in the low micromolar range. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.

Structure-activity relationship (SAR) studies have been conducted to explore modifications of the parent compound. Researchers have systematically varied substituents on both the phenyl and benzaldehyde rings, identifying critical pharmacophores for optimal biological activity. These investigations have provided valuable insights for future drug design efforts targeting related biological pathways.

The compound's pharmacokinetic properties have been evaluated in preclinical models, revealing moderate oral bioavailability and favorable tissue distribution patterns. Metabolic stability studies indicate that the [1,2,4]oxadiazole ring contributes to the compound's resistance to first-pass metabolism, suggesting potential for further development as an oral therapeutic agent.

Recent molecular docking simulations have proposed potential binding modes of this compound with various protein targets. These computational studies, combined with experimental validation, have begun to elucidate the molecular basis for its biological activity. The findings support the hypothesis that the compound interacts with specific allosteric sites on target proteins.

Ongoing research is exploring the compound's potential applications beyond its initial indications. Preliminary data suggest possible utility in neurodegenerative disorders, with the compound showing neuroprotective effects in cellular models of oxidative stress. These expanded applications highlight the versatility of this chemical scaffold in medicinal chemistry.

In conclusion, 4-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-3-methoxy-benzaldehyde represents a promising lead compound with multiple potential therapeutic applications. Continued research efforts are warranted to fully explore its pharmacological potential and optimize its drug-like properties for clinical development.